![molecular formula C15H11F3N4O B2780398 N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(trifluoromethyl)benzamide CAS No. 1797822-92-4](/img/structure/B2780398.png)
N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(trifluoromethyl)benzamide
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Description
N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(trifluoromethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a small molecule inhibitor that has been shown to have promising effects on a range of biological processes.
Scientific Research Applications
Antitumor and Antimicrobial Activities
Research on enaminones, which are structurally related to N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(trifluoromethyl)benzamide, highlights their application in synthesizing compounds with notable antitumor and antimicrobial properties. Novel N-arylpyrazole-containing enaminones have been synthesized, leading to derivatives that show cytotoxic effects against human breast and liver carcinoma cell lines, comparable to those of 5-fluorouracil, and also exhibit antimicrobial activity (Riyadh, 2011).
Anti-Influenza Virus Activity
Another study describes the synthesis of novel benzamide-based 5-aminopyrazoles and their corresponding derivatives, which were tested for anti-influenza A virus (subtype H5N1) activity. Several compounds demonstrated significant antiviral activities against bird flu influenza, showcasing the potential of these synthesized compounds as antiviral agents (Hebishy et al., 2020).
Phosphodiesterase 1 Inhibitors
The research also extends to the discovery of potent and selective inhibitors of phosphodiesterase 1 (PDE1), with applications in treating cognitive deficits associated with schizophrenia and Alzheimer's disease, among other disorders. Systematic optimizations of a novel scaffold led to the identification of a clinical candidate, ITI-214, demonstrating the significant role of such compounds in therapeutic developments (Li et al., 2016).
Antibacterial Activity Toward Resistant Strains
Compounds synthesized from this compound have also been evaluated for their antibacterial activity, particularly against resistant strains. A straightforward approach for the regioselective synthesis of various derivatives showed some compounds exhibiting antimicrobial activity at relatively high concentrations against multi-drug-resistant Klebsiella pneumoniae and Escherichia coli, highlighting the potential for developing antimicrobial drugs (Sheikhi-Mohammareh et al., 2020).
properties
IUPAC Name |
N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F3N4O/c1-9-6-13-19-7-10(8-22(13)21-9)20-14(23)11-4-2-3-5-12(11)15(16,17)18/h2-8H,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGITWGHQHQESLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=C(C=NC2=C1)NC(=O)C3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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